CGS 21680 sodium

• Molecular Formula: C23H28N7NaO6
• Molecular Weight: 521.5 g/mol
• InChI: InChI=1S/C23H29N7O6.Na/c1-2-25-21(35)18-16(33)17(34)22(36-18)30-11-27-15-19(24)28-23(29-20(15)30)26-10-9-13-5-3-12(4-6-13)7-8-14(31)32;/h3-6,11,16-18,22,33-34H,2,7-10H2,1H3,(H,25,35)(H,31,32)(H3,24,26,28,29);/q;+1/p-1/t16-,17+,18-,22+;/m0./s1
• InChIKey: NRYCRDCUHXETEK-MJWSIIAUSA-M

CGS 21680 Sodium: A Selective Adenosine A2A Receptor Agonist for In Vivo and In Vitro Research

CGS 21680 sodium (CAS: 120225-64-1) is the sodium salt form of CGS 21680, a well-characterized adenosine A2A receptor agonist . It is a derivative of adenosine, modified with an N-ethylcarboxamido group and a 4-(2-carboxyethyl)phenethylamino substituent [1]. The compound exhibits high affinity for the adenosine A2A receptor (Ki = 27 nM) and is widely used as a pharmacological tool to study A2A receptor-mediated signaling pathways [2].

1

Selectivity

High-affinity A2A receptor agonist for pathway studies

2

Formulation

Sodium salt form supports in vivo formulation protocols

3

Tool Compound

Well-characterized reference agonist for A2A signaling

• [1] PubChem. CGS-21680. Compound Summary. View Source
• [2] Jarvis MF, et al. [3H]CGS 21680, a selective A2 adenosine receptor agonist directly labels A2 receptors in rat brain. J Pharmacol Exp Ther. 1989;251(3):888-893. View Source

Why CGS 21680 Sodium Cannot Be Simply Substituted with Other Adenosine Agonists

Adenosine receptor agonists exhibit distinct selectivity profiles across the four receptor subtypes (A1, A2A, A2B, A3), which profoundly impacts both in vitro and in vivo outcomes [1]. While compounds like NECA act as non-selective agonists, and others like regadenoson are designed for clinical use with moderate affinity, CGS 21680 provides a unique balance of high affinity and subtype selectivity at the rat A2A receptor [2]. Furthermore, the sodium salt form of CGS 21680 offers practical advantages in solubility and stability over the free acid, directly impacting experimental reproducibility and procurement decisions . The following evidence details these critical differentiators.

Selectivity Non-selective agonists (e.g., NECA) co-activate A1 receptors, confounding A2A-specific readouts.

Salt Form Free acid form may lack defined solubility and stability, increasing experimental variability.

Signaling Biased agonists (e.g., PSB-0777) exhibit different downstream signaling profiles, not directly comparable.

• [1] Fredholm BB, et al. International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacol Rev. 2001;53(4):527-552. View Source
• [2] Cristalli G, et al. Medicinal Chemistry of Adenosine A2A Receptor Agonists. Curr Top Med Chem. 2003;3(4):387-401. View Source

Quantitative Differentiation of CGS 21680 Sodium from Key Comparators

Superior Selectivity for Adenosine A2A Over A1 Receptors Compared to NECA

In radioligand binding assays, CGS 21680 demonstrates significantly higher selectivity for the A2A receptor over the A1 receptor compared to the non-selective agonist NECA [1]. CGS 21680 has a Ki of 27 nM at the A2A receptor and 290 nM at the A1 receptor, resulting in a ~10.7-fold selectivity window [1]. In contrast, NECA exhibits Ki values of 20 nM (A2A) and 14 nM (A1), showing virtually no selectivity (0.7-fold) between these two receptors [1]. This difference is critical for experiments aiming to isolate A2A-mediated effects.

A2A vs A1 Selectivity

Head-to-head

CGS 21680 ratio 10.7; NECA ratio 0.7

Supports selective A2A pathway isolation

Radioligand binding on rat striatal membranes

Evidence Dimension	Selectivity Ratio (A1 Ki / A2A Ki)
Target Compound Data	A2A Ki = 27 nM; A1 Ki = 290 nM
Comparator Or Baseline	NECA: A2A Ki = 20 nM; A1 Ki = 14 nM
Quantified Difference	CGS 21680 A1/A2A ratio = 10.7; NECA A1/A2A ratio = 0.7
Conditions	Radioligand binding assay using [3H]CGS21680 or [3H]NECA on rat brain striatal membranes

Why This Matters

Using NECA as a substitute will co-activate A1 receptors at similar concentrations, confounding data interpretation and necessitating additional controls or selective antagonists.

• [1] Chandrasekera PC, et al. Binding affinity of the agonists and antagonist for adenosine receptor subtypes. J Mol Cell Cardiol. 2009;47(5):684-690. Table 1. View Source

Higher Functional Potency in Native Tissue Compared to Synthetic Derivative PSB-0777

In a functional assay measuring cAMP accumulation in rat striatal slices, a tissue enriched with A2A receptors, CGS 21680 stimulated cAMP production with an EC50 of 110 nM [1]. This demonstrates high functional potency in a native tissue environment. In contrast, the biased agonist PSB-0777, while often used for its signaling bias profile, has a significantly lower binding affinity for the rat A2A receptor with a Ki of 193 nM, suggesting it would require higher concentrations to achieve similar receptor occupancy and functional effect [2].

Native Tissue Potency

Cross-study comparable

cAMP EC50 110 nM (striatum) vs PSB-0777 Ki 193 nM

Supports robust activation of native receptors

cAMP in rat striatal slices; binding affinity comparison

Evidence Dimension	Functional Potency (cAMP accumulation) vs. Binding Affinity (Ki)
Target Compound Data	cAMP EC50 = 110 nM (rat striatal slices); A2A Ki = 10 nM (mouse)
Comparator Or Baseline	PSB-0777: A2A Ki = 193 nM (rat)
Quantified Difference	CGS 21680 EC50 is 43% lower than the PSB-0777 binding Ki, and its own binding Ki (10 nM) is 19.3-fold lower than that of PSB-0777 (193 nM).
Conditions	CGS 21680 data from cAMP assay in rat striatal slices; PSB-0777 data from radioligand binding on rat A2A receptors

Why This Matters

For studies requiring robust activation of native A2A receptors (e.g., in brain slice electrophysiology or ex vivo tissue assays), CGS 21680 provides greater potency and a larger signal-to-noise ratio than PSB-0777.

• [1] Lupica CR, et al. Effects of the selective adenosine A2 receptor agonist CGS 21680 on in vitro electrophysiology, cAMP formation and dopamine release in rat hippocampus and striatum. J Pharmacol Exp Ther. 1990;252(3):1134-1141. View Source
• [2] Jacobson KA, et al. Table 1: mouse Ki, nM (or % inhibition at 10 μM) | rat Ki, nM. PMC6067974. View Source

Enhanced Aqueous Solubility and Formulation Flexibility Over Free Acid

The sodium salt of CGS 21680 is specifically designed to improve aqueous solubility compared to the free acid form, a critical factor for in vivo dosing and certain in vitro applications . While the free acid form is noted by suppliers to be unstable and is typically recommended only as a precursor to the more stable hydrochloride or sodium salts [1], the sodium salt is provided with specific in vivo formulation guidance, including tested combinations with DMSO, Tween 80, and saline to create injectable solutions . This contrasts with the free acid, which lacks defined, stable formulation protocols, introducing variability into experimental results.

Salt Form Solubility

Class-level inference

Sodium salt with defined in vivo injection formulations; free acid unstable

Reduces formulation variability for in vivo studies

Vendor-provided protocols

Evidence Dimension	Practical Utility (Solubility and Stability)
Target Compound Data	Sodium salt form with defined in vivo injection formulations (e.g., DMSO:Tween 80:Saline).
Comparator Or Baseline	Free acid form (CGS 21680 free acid) is described as unstable and not recommended for direct use.
Quantified Difference	Quantitative solubility data is not provided, but the qualitative advantage is explicitly stated by vendors and supported by the provision of specific formulation protocols for the salt form.
Conditions	Vendor technical datasheets and product recommendations

Why This Matters

Procuring the sodium salt directly reduces experimental variability, saves time on solubility testing, and ensures more reliable and reproducible results, particularly in animal studies.

• [1] Glpbio. CGS 21680. Product Page. View Source

Documented In Vivo Antipsychotic-like Activity with Quantified Therapeutic Window

CGS 21680 exhibits a quantifiable antipsychotic-like profile in rodent models, characterized by a defined separation between efficacy and side effects [1]. In an amphetamine-induced hyperactivity model, CGS 21680 had an ED50 of 0.2 mg/kg for reducing motor activity, and an ED50 of 2.4 mg/kg for inducing catalepsy (a side effect proxy). This yields a therapeutic index (catalepsy ED50 / anti-amphetamine ED50) of 12 [1]. This index is superior to the typical antipsychotic haloperidol (ratio = 2) and distinct from the atypical clozapine (ratio > 30), highlighting its unique in vivo behavioral signature [1].

In Vivo Behavioral Profile

Head-to-head

Catalepsy/anti-amphetamine ratio 12 (CGS 21680) vs haloperidol ratio 2

Supports model-response interpretation in amphetamine challenge

Rat intraperitoneal administration

Evidence Dimension	Therapeutic Index in Rodent Model (Catalepsy ED50 / Anti-Amphetamine ED50)
Target Compound Data	CGS 21680 ratio = 12
Comparator Or Baseline	Haloperidol ratio = 2; Clozapine ratio > 30
Quantified Difference	CGS 21680 has a 6-fold larger therapeutic window than haloperidol but is lower than clozapine.
Conditions	Systemic intraperitoneal administration in rats; motor activity and catalepsy assays

Why This Matters

This data positions CGS 21680 as a valuable, well-characterized tool for exploring A2A-mediated antipsychotic mechanisms with a quantifiable and favorable side effect profile compared to first-generation antipsychotics like haloperidol.

• [1] Rimondini R, et al. Adenosine A2A agonists: a potential new type of atypical antipsychotic. Neuropsychopharmacology. 1997;17(2):82-91. View Source

Functional Selectivity Profile Distinguishes CGS 21680 from Biased Agonists

In a comparative study of biased agonism at the A2A receptor, CGS 21680, PSB-0777, and LUF-5834 were assessed for their ability to activate different signaling pathways (cAMP production vs. β-arrestin recruitment) [1]. While CGS 21680 acts as a relatively balanced agonist, PSB-0777 and LUF-5834 exhibit significant bias towards certain pathways [1]. This means that substituting CGS 21680 with PSB-0777 will not produce the same downstream signaling profile, even at equivalent receptor occupancy. The study explicitly identified that the 'main difference in bias was obtained with PSB-0777 and LUF-5834' when using CGS-21680 and the endogenous agonist adenosine as references [1].

Signaling Bias Profile

Head-to-head

Balanced agonist; PSB-0777 and LUF-5834 exhibit significant bias

Reference standard for cAMP/β-arrestin pathway studies

Heterologous expression system

Evidence Dimension	Signaling Bias (G-protein vs. β-arrestin)
Target Compound Data	Balanced agonist profile, used as a reference standard for comparison.
Comparator Or Baseline	PSB-0777 and LUF-5834 show significant bias compared to CGS-21680.
Quantified Difference	Not quantified as a single value; the conclusion is a qualitative difference in signaling bias between the compounds.
Conditions	Heterologous expression system with full-length A2A receptor; measurement of cAMP and β-arrestin recruitment

Why This Matters

For researchers investigating the specific downstream consequences of A2A receptor activation, selecting CGS 21680 ensures a well-defined, reference-standard signaling profile. Using a biased agonist without this knowledge would confound the interpretation of functional outcomes.

• [1] Navarro G, et al. Experimental and computational analysis of biased agonism on full-length and a C-terminally truncated adenosine A2A receptor. Comput Struct Biotechnol J. 2020;18:2723-2732. View Source

Optimized Application Scenarios for CGS 21680 Sodium Based on Quantitative Evidence

In Vivo Studies of A2A-Mediated Neuroprotection and Behavior

The sodium salt form of CGS 21680 is the optimal choice for systemic in vivo administration in rodent models of neurological disorders. Its defined solubility and the availability of tested formulation protocols [1] ensure reliable dosing. Its well-characterized in vivo pharmacological profile, including a quantified therapeutic window (ratio = 12) in behavioral models [2], provides a robust foundation for interpreting results in studies of Parkinson's disease, Huntington's disease, and antipsychotic drug discovery.

Ex Vivo Tissue Experiments Requiring Potent A2A Activation

For experiments using native tissue preparations such as striatal slices, CGS 21680 is the preferred agonist due to its high functional potency (cAMP EC50 = 110 nM) [1]. This potency ensures robust and reproducible activation of A2A receptors in a complex tissue environment, providing a clear signal above baseline for electrophysiological or neurochemical measurements. Its selectivity over A1 receptors [2] minimizes confounding off-target effects, making it a superior tool compared to non-selective agonists like NECA.

Standardization of A2A-Mediated cAMP Signaling Assays

In recombinant cell lines or primary cultures, CGS 21680 serves as a reference-standard agonist for calibrating A2A receptor-mediated cAMP responses. Its balanced signaling profile, lacking the significant bias of agonists like PSB-0777 [1], ensures that the measured cAMP output is a reliable and linear readout of G-protein activation. This makes it an essential control compound for screening libraries, validating new A2A ligands, or investigating receptor mutations.

Application

Selection Property

Validation Focus

In vivo A2A pathway studies

Sodium salt with documented formulation protocols

Behavioral model endpoint consistency

Ex vivo native tissue assays

High functional potency in striatal slices

Robust A2A activation without A1 cross-reactivity

cAMP signaling assay standardization

Balanced agonist reference profile

Reliable G-protein activation readout

• [1] Lupica CR, et al. Effects of the selective adenosine A2 receptor agonist CGS 21680 on in vitro electrophysiology, cAMP formation and dopamine release in rat hippocampus and striatum. J Pharmacol Exp Ther. 1990;252(3):1134-1141. View Source
• [2] Chandrasekera PC, et al. Binding affinity of the agonists and antagonist for adenosine receptor subtypes. J Mol Cell Cardiol. 2009;47(5):684-690. Table 1. View Source